3-(3-Methoxy-1,2,5-thiadiazol-4-yl)pyridine

• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol
• IUPAC Name: 3-methoxy-4-pyridin-3-yl-1,2,5-thiadiazole
• InChI: InChI=1S/C8H7N3OS/c1-12-8-7(10-13-11-8)6-3-2-4-9-5-6/h2-5H,1H3
• InChI Key: CWBOCZDAKBHZCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NSN=C1C2=CN=CC=C2

Description

3-(3-Methoxy-1,2,5-thiadiazol-4-yl)pyridine is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of sodium (460 mg, 20 mmol) in methanol (10 ml) was added 3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine (750 mg, 3.8 mmol). The mixture was stirred at 50° C. for 1 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to give the title compound, which crystallized with petroleum ether in a 630 mg (86%) yield.

Synthesis routes and methods II

Procedure details

To a solution of sodium (460 mg, 20 mmol) in methanol (10 ml) was added 3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine (750 mg, 3.8 mmol). The mixture was stirred at 50° C. for 1 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to give the title compound, which crystallized with petroleum ether in a 630 mg (86%) yield.